Cas no 1447761-72-9 (2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1447761-72-9
• MF: C₁₂H₁₆BF₂NO₃
• MW: 271.068150520325
• MDL: MFCD29111843
• CID: 5465672
• PubChem ID: 131618118
• Update Time: 2025-11-02

2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Z2511836129
• 2-(difluoromethoxy)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-di oxaborolan-2-yl)pyridine

• MDL： MFCD29111843
• Inchi： 1S/C12H16BF2NO3/c1-11(2)12(3,4)19-13(18-11)8-6-5-7-9(16-8)17-10(14)15/h5-7,10H,1-4H3
• InChI Key： UFYKDDMWBBMPKE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=N1)F

Computed Properties

• Exact Mass: 271.1191299 g/mol
• Monoisotopic Mass: 271.1191299 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.07
• Topological Polar Surface Area: 40.6

Additional information on 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1447761-72-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1447761-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoromethoxy group and the boronate moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex biaryl structures found in many pharmaceuticals. The boronate ester functionality enables efficient coupling with aryl halides, facilitating the synthesis of diverse drug candidates. Researchers have successfully utilized this compound to develop novel inhibitors targeting protein kinases involved in cancer and inflammatory diseases, demonstrating its broad utility in drug design.

In addition to its synthetic applications, 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been investigated for its potential in boron neutron capture therapy (BNCT). The boron atom in the compound can capture thermal neutrons, leading to localized radiation effects that are being explored for targeted cancer treatment. Preliminary in vitro studies have shown promising results, with the compound exhibiting selective uptake in tumor cells, thereby enhancing the efficacy of BNCT while minimizing damage to healthy tissues.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. The boronate moiety can be labeled with fluorine-18, a positron-emitting isotope, enabling the visualization of biological processes at the molecular level. This application is particularly relevant for studying drug distribution and pharmacokinetics in preclinical and clinical settings, offering valuable insights for optimizing therapeutic regimens.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, improving yield and reducing environmental impact. Furthermore, ongoing research aims to expand the compound's utility by exploring its reactivity in new chemical transformations and its incorporation into more complex molecular architectures.

In conclusion, 2-(Difluoromethoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1447761-72-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to diagnostic imaging, underscore its importance in advancing therapeutic innovation. Future studies will likely focus on optimizing its properties and expanding its use in emerging areas such as targeted therapy and personalized medicine.